Cas no 36590-49-5 (3-Chloro-4-methoxybenzoyl Chloride)

• Product Name: 3-Chloro-4-methoxybenzoyl Chloride
• CAS No: 36590-49-5
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 1065052
• PubChem ID: 4769299
• Update Time: 2025-08-05

3-Chloro-4-methoxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxybenzoyl Chloride
• SCHEMBL1191273
• 36590-49-5
• 3-chloro-4-methoxy-benzoyl Chloride
• 3-Chloro-4-methoxybenzoyl chloride,3-Chloro-4-methoxybenzoic acid chloride
• AKOS000289067
• 3-chloro-4-methoxybenzoic acid chloride
• DB-304547
• GAPGQBDURBPRLG-UHFFFAOYSA-N

• Inchi： 1S/C8H6Cl2O2/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3
• InChI Key： GAPGQBDURBPRLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C=CC=1OC

Computed Properties

• Exact Mass: 203.97458
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives